4-(5-Benzyl-2-methyl-2H-pyrazol-3-yl)-piperidine

• CAS No.: 795310-44-0
• Molecular Formula: C16H21N3
• Molecular Weight: 255.36 g/mol
• IUPAC Name: 4-(5-benzyl-2-methylpyrazol-3-yl)piperidine
• InChI: InChI=1S/C16H21N3/c1-19-16(14-7-9-17-10-8-14)12-15(18-19)11-13-5-3-2-4-6-13/h2-6,12,14,17H,7-11H2,1H3
• InChI Key: YPUAACSMIGNMJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CC2=CC=CC=C2)C3CCNCC3

Description

4-(5-Benzyl-2-methyl-2H-pyrazol-3-yl)-piperidine is a useful research compound. Its molecular formula is C16H21N3 and its molecular weight is 255.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-(5-Benzyl-2-methyl-2H-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester (0.032 g) was dissolved in a 25% v/v solution of trifluoroacetic acid in DCM (7 mL) and stirred for 30 minutes. The solvents were then evaporated under reduced pressure to give a clear oil which was purified by column chromatography on SCX-2 stationary phase using a gradient of DCM up to 50% 7N NH3 in MeOH in DCM as eluent. Evaporation of solvent under reduced pressure gave the title compound as a clear oil (0.018 g); NMR(CDCl3): 1.50-1.60 (qd, 2H), 1.85 (br d, 2H), 2.64 (tt, 1H), 2.66-2.76 (qd, 2H), 3.17 (br d, 2H), 3.76 (s, 3H), 3.91 (s, 2H), 5.76 (s, 1H), 7.16-7.20 (m, 1H), 7.24-7.30 (m 4H); MS: 256 (MH+).